Cas no 1219795-04-6 (4-n-Butylphenol-2,3,5,6-d4,OD)

• Product Name: 4-n-Butylphenol-2,3,5,6-d4,OD
• CAS No: 1219795-04-6
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 1003399
• Update Time: 2025-07-18

4-n-Butylphenol-2,3,5,6-d4,OD Chemical and Physical Properties

Names and Identifiers

• 4-n-Butylphenol--d4,OD
• 4-n-Butylphenol-2,3,5,6-d4, OD
• 4-n-Butylphenol-2,3,5,6-d4, OD1000µg
• 1-butyl-2,3,5,6-tetradeuterio-4-deuteriooxybenzene
• 4-n-Butylphenol-2,3,5,6-d4,OD

• Inchi： 1S/C10H14O/c1-2-3-4-9-5-7-10(11)8-6-9/h5-8,11H,2-4H2,1H3
• InChI Key： CYYZDBDROVLTJU-UHFFFAOYSA-N
• SMILES： C(C1C([H])=C([H])C(O[H])=C([H])C=1[H])CCC

Additional information on 4-n-Butylphenol-2,3,5,6-d4,OD

Research Briefing on 4-n-Butylphenol-2,3,5,6-d4,OD (CAS: 1219795-04-6) in Chemical and Biomedical Applications

4-n-Butylphenol-2,3,5,6-d4,OD (CAS: 1219795-04-6) is a deuterated analog of 4-n-butylphenol, a compound of significant interest in chemical and biomedical research due to its potential applications in metabolic studies, environmental monitoring, and pharmaceutical development. The incorporation of deuterium atoms at specific positions enhances its utility as an internal standard in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, enabling precise quantification and tracing in complex biological matrices.

Recent studies have focused on the synthesis and characterization of 4-n-Butylphenol-2,3,5,6-d4,OD, highlighting its stability and isotopic purity as critical factors for reliable analytical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) have been employed to validate its performance in quantifying phenolic compounds in environmental and biological samples. These methodologies underscore the compound's role in improving the accuracy and sensitivity of analytical assays.

In biomedical research, 4-n-Butylphenol-2,3,5,6-d4,OD has been utilized to investigate the metabolic pathways of alkylphenols, which are known endocrine-disrupting chemicals (EDCs). Studies have demonstrated its effectiveness in tracing the biotransformation and excretion of butylphenols in model organisms, providing insights into their toxicokinetics and potential health risks. The deuterated form's minimal metabolic interference ensures reliable data generation, making it a valuable tool for toxicological assessments.

Furthermore, the compound's application extends to pharmaceutical research, where it serves as a reference standard for drug metabolism and pharmacokinetic (DMPK) studies. Its use in stable isotope labeling has facilitated the elucidation of drug-drug interactions and the identification of metabolic byproducts, contributing to the development of safer and more effective therapeutic agents. Recent publications have also explored its potential in proteomics and metabolomics, where it aids in the quantification of low-abundance biomarkers.

Despite its advantages, challenges remain in the large-scale production and purification of 4-n-Butylphenol-2,3,5,6-d4,OD to meet the growing demand for high-purity isotopic standards. Innovations in synthetic chemistry, including catalytic deuteration and flow-based synthesis, are being investigated to address these limitations. Collaborative efforts between academia and industry are essential to optimize production protocols and expand its accessibility for research purposes.

In conclusion, 4-n-Butylphenol-2,3,5,6-d4,OD (CAS: 1219795-04-6) represents a critical tool in advancing chemical and biomedical research. Its applications in analytical chemistry, toxicology, and drug development underscore its versatility and importance. Ongoing research aims to refine its synthesis and broaden its utility, ensuring its continued relevance in addressing complex scientific questions.